Cas no 84423-04-1 ((+)-epiberbivaldine)

• Product name: (+)-epiberbivaldine
• CAS No: 84423-04-1
• MF: C₃₆H₃₈N₂O₆
• MW: 594.696730136871
• CID: 2070844

(+)-epiberbivaldine Chemical and Physical Properties

Names and Identifiers

• (+)-epiberbivaldine
• Spiro[2,5-cyclohexadiene-1,7'(1'H)-cyclopent[ij]isoquinolin]-4-one, 2',3',8',8'a-tetrahydro-6'-hydroxy-5'-methoxy-1'-methyl-3-[4-[[(1S)-1,2,3,4-tetrahydro-6-hydroxy-7-methoxy-2-methyl-1-isoquinolinyl]methyl]phenoxy]-, (1S,8'aR)- (9CI)

• Inchi： 1S/C36H38N2O6/c1-37-13-10-22-16-29(40)30(42-3)18-25(22)26(37)15-21-5-7-24(8-6-21)44-32-20-36(12-9-28(32)39)19-27-33-23(11-14-38(27)2)17-31(43-4)35(41)34(33)36/h5-9,12,16-18,20,26-27,40-41H,10-11,13-15,19H2,1-4H3
• InChI Key： KAWJHXVSUTWQMX-UHFFFAOYSA-N
• SMILES： COC1C(O)=CC2=C(C(N(CC2)C)CC2C=CC(OC3C(=O)C=CC4(C5C6=C(C=C(C=5O)OC)CCN(C)C6C4)C=3)=CC=2)C=1

Experimental Properties

• Density: 1.37±0.1 g/cm3(Predicted)
• Boiling Point: 764.7±60.0 °C(Predicted)
• pka: 9.66±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Proaporphines Proaporphines
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Proaporphines